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Compound of Interest |

Compound Name: 2-(Chloromethyl)quinazoline
CAS No.: 6148-18-1
Cat. No.: B1630927

CAS No: 6148-18-1 | Molecular Formula: CoH7CINz | Molecular Weight: 178.62 g/mol [1][2][3]
[4]

Executive Summary & Substance Identification

2-(Chloromethyl)quinazoline is a highly reactive heterocyclic building block utilized primarily
in the synthesis of pharmaceutical agents, including CysLT1 receptor antagonists and as a
structural analog/impurity in the production of dipeptidyl peptidase-4 (DPP-4) inhibitors like
Linagliptin.[4][5][6][7]

Due to the presence of the electrophilic chloromethyl moiety at the C2 position, this compound
acts as a potent alkylating agent. It poses significant risks of skin corrosion, severe eye
damage, and potential mutagenicity. This guide synthesizes safety data from direct substance
analysis and Structure-Activity Relationship (SAR) inferences from its close analog, 2-
(chloromethyl)-4-methylquinazoline (CAS 109113-72-6).

Chemical Identity Table
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Property Specification
IUPAC Name 2-(Chloromethyl)quinazoline
CAS Number 6148-18-1
Physical State Solid (Crystalline)
B Soluble in DMSO, Chloroform, Methanol;
Solubility _
Reacts with Water
] ] Solid at RT (Exact MP varies by purity; ~61-
Melting Point

65°C for 4-methyl analog)

o Nucleophilic substitution (SN2), Hydrolysis
Key Reactivity (releases HCI)

Hazard Identification & Toxicology (GHS
Classification)

Danger. This compound is classified as a Skin Corrosive (Category 1B/1C) and Serious Eye
Damage (Category 1) agent.

Mechanism of Toxicity: Alkylation & Hydrolysis

The chloromethyl group is a "warhead" capable of alkylating biological nucleophiles (DNA,
proteins). Upon contact with moisture (mucous membranes, humidity), it hydrolyzes to release
hydrochloric acid (HCI), causing immediate chemical burns.

GHS Hazard Statements:

e H314: Causes severe skin burns and eye damage.

e H318: Causes serious eye damage.[8]

e H302: Harmful if swallowed.[7][8]

e H317: May cause an allergic skin reaction (Sensitizer).[8]

e H341: Suspected of causing genetic defects (Inferred from alkylating potential).
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Visualizing the Hazard Pathway

The following diagram illustrates the dual-threat mechanism of direct alkylation and hydrolytic
decomposition.
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Figure 1: Dual mechanism of toxicity showing hydrolytic acid release and direct alkylation of
biological targets.

Strategic Handling & Engineering Controls

Standard laboratory PPE is insufficient. Handling requires specific engineering controls to
prevent inhalation of dusts and exposure to hydrolytic byproducts.

Personal Protective Equipment (PPE) Matrix
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Component

Requirement

Rationale

Hand Protection

Double-gloving required. Inner:
Nitrile (4 mil). Outer: Laminate

film (e.g., Silver Shield) or thick
Nitrile (8 mil).

Standard nitrile may degrade
upon prolonged contact with

alkyl halides.

Respiratory

NIOSH-approved N95
(minimum) or P100 respirator if
handling powder outside a
hood.

Prevents inhalation of dust
which hydrolyzes in the lungs

to form acid.

Eye/Face

Chemical splash goggles +
Face Shield.

Corrosive solids can cause

permanent blindness instantly.

Body

Tyvek® lab coat or chemical-

resistant apron.

Prevents contamination of

street clothes.

Inert Atmosphere Handling

Because the compound degrades in moist air, all weighing and transfer operations should

ideally occur in a glovebox or under a nitrogen blanket.

Protocol: Safe Transfer from Solid to Solution

o Preparation: Pre-dry all glassware and solvents (anhydrous <50 ppm water).

e Environment: Equilibrate the reagent bottle to room temperature in a desiccator before

opening to prevent condensation.

» Weighing: Weigh quickly into a tared vial under a gentle stream of Nitrogen/Argon.

e Solubilization: Immediately dissolve in an anhydrous solvent (DCM, THF, or DMF) to stabilize

the compound against atmospheric moisture.

Emergency Response Protocols

Self-Validating Response Logic: The response must neutralize the acid (HCI) generated by

hydrolysis while minimizing heat generation.
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Exposure Response

o Skin Contact: Immediate flushing with water for 15 minutes. Do not neutralize with strong
bases on skin, as the exotherm will worsen the burn. Use soap and water after flushing.

o Eye Contact: Irrigate immediately.[8] If wearing contacts, remove after the first 5 minutes of
flushing, then continue for 10 more minutes. Seek immediate ophthalmological care.

 Inhalation: Move to fresh air. If breathing is labored, administer oxygen (trained personnel
only). Pulmonary edema may be delayed; medical observation is recommended.

Spill Cleanup Decision Tree

Do not simply wipe up. The solid must be chemically deactivated.
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Figure 2: Decision logic for spill containment and neutralization.

Storage & Stability

Critical Requirement: The stability of 2-(Chloromethyl)quinazoline is inversely proportional to
temperature and humidity.

e Temperature: Store at 2°C to 8°C (Refrigerated).
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o Atmosphere: Store under Inert Gas (Argon/Nitrogen).[9] The container must be tightly
sealed.[7]

 Incompatibility: Violent reaction with strong oxidizers and strong bases. Reacts with
water/alcohols to generate HCI.

Shelf Life: When stored correctly (Dry/Cold/Dark), the compound is stable for 12—24 months.
Yellowing of the white crystalline solid indicates decomposition (formation of HCI and polymeric
byproducts).

Disposal Considerations

Waste Stream: Halogenated Organic Waste.
e Do not dispose of down the drain.

» Deactivation: For small laboratory quantities, the material can be hydrolyzed intentionally in a
fume hood by slow addition to a large volume of dilute sodium bicarbonate solution (gas
evolution will occur), followed by disposal of the neutralized aqueous layer (check local
regulations) and organic waste.

o Commercial Disposal: Incineration with a scrubber system is required to manage HCI
emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety & Handling Guide: 2-
(Chloromethyl)quinazoline]. BenchChem, [2026]. [Online PDF]. Available at:
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quinazoline-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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